Cas no 1007386-45-9 (3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid)

3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid structure
1007386-45-9 structure
Product Name:3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
CAS No:1007386-45-9
MF:C7H4BrNO2S
MW:246.081159591675
CID:2152170
Update Time:2023-08-05

3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
    • 3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
    • Inchi: 1S/C7H4BrNO2S/c8-4-2-12-6-3(4)1-5(9-6)7(10)11/h1-2,9H,(H,10,11)
    • InChI Key: BFQKWXMSMYDJQT-UHFFFAOYSA-N
    • SMILES: BrC1=CSC2=C1C=C(C(=O)O)N2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Topological Polar Surface Area: 81.3

3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Pricemore >>

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3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:1007386-45-9)3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
Order Number:A1230962
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:54
Price ($):797
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1007386-45-9)3-Bromo-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
A1230962
Purity:99%
Quantity:1g
Price ($):797
Email